Cas no 478-06-8 (2-Anthracenecarboxylicacid, 9,10-dihydro-1,3-dihydroxy-9,10-dioxo-)

• Product Name: 2-Anthracenecarboxylicacid, 9,10-dihydro-1,3-dihydroxy-9,10-dioxo-
• CAS No: 478-06-8
• MF: C₁₅H₈O₆
• MW: 284.2204246521
• CID: 329276
• PubChem ID: 160476
• Update Time: 2025-04-19

2-Anthracenecarboxylicacid, 9,10-dihydro-1,3-dihydroxy-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 9,10-dihydro-1,3-dihydroxy-9,10-dioxo-
• 1,3-dihydroxy-9,10-dioxoanthracene-2-carboxylic acid
• MUNJISTIN
• 1,3-Dihydroxy-9,10-dioxo-9,10-dihydro-anthracen-2-carbonsaeure
• 1,3-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
• 1,3-dihydroxy-9,10-dioxo-9,10-dihydro-anthracene-2-carboxylic acid
• 1.3-Dioxy-anthrachinon-carbonsaeure-(2)
• 2-carboxy-1,3-dihydroxyanthraquinone
• AC1L4NOS
• AC1Q6JWU
• CCRIS 6444
• CTK1D5987
• KST-1B5277
• KST-1B5279
• Purpuroxanthin-carbonsaeure-(2)
• SureCN6548219
• 478-06-8
• 1,3-dihydroxyanthraquinone-2-carboxylic acid
• DTXSID50197277
• A21426
• SCHEMBL6548219

• Inchi： 1S/C15H8O6/c16-9-5-8-10(14(19)11(9)15(20)21)13(18)7-4-2-1-3-6(7)12(8)17/h1-5,16,19H,(H,20,21)
• InChI Key： PLDISGVCDWLKQC-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C(=CC2C(C3C=CC=CC=3C(C=21)=O)=O)O

Computed Properties

• Exact Mass: 284.032088
• Monoisotopic Mass: 284.032088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 2.8
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.687
• Boiling Point: 522.8°Cat760mmHg
• Flash Point: 284.1°C
• Refractive Index: 1.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids